4-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-2-hydrazinopyrido[2,3-b]pyrazin-3(4H)-one

• IUPAC Name: 4-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-2-hydrazinylpyrido[2,3-b]pyrazin-3-one
• InChI: InChI=1S/C15H13ClF3N7O/c16-9-6-8(15(17,18)19)7-23-11(9)21-4-5-26-13-10(2-1-3-22-13)24-12(25-20)14(26)27/h1-3,6-7H,4-5,20H2,(H,21,23)(H,24,25)
• InChI Key: DZJGTLTVRVGJIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C(=O)C(=N2)NN)CCNC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C15H13ClF3N7O
• Molecular Weight: 399.76 g/mol
• CAS No.: 338411-95-3

Description

4-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-2-hydrazinopyrido[2,3-b]pyrazin-3(4H)-one is a useful research compound. Its molecular formula is C15H13ClF3N7O and its molecular weight is 399.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Pyrazole Derivatives : Compounds similar to the one mentioned have been synthesized for potential use in various applications, including medicinal chemistry. For example, the synthesis of novel 1,2,4-triazolo[4,3-a]2H-pyrano[3,2-e]pyridine derivatives demonstrates the chemical versatility and potential utility of such compounds in creating bioactive molecules with potential antihypertensive activity (Kumar & Mashelkar, 2008).
• Chemical Transformations for New Structures : The transformation of ethyl 5-methyl-6-cyano-7-chloro-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylate into various amino derivatives showcases the methodological advancements in heterocyclic chemistry, further expanding the library of compounds for scientific investigation (Kumar & Mashelkar, 2006).

Potential Biological Activities

• Anticancer Potential : Some derivatives, synthesized from structures akin to the specified compound, have been identified as promising anticancer agents. This underscores the importance of such compounds in drug discovery and the development of novel therapeutics (Nagender et al., 2016).
• Antimicrobial Activities : Research has also delved into the antimicrobial potential of related compounds. For instance, novel pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated as potential antimicrobial agents, highlighting the broader relevance of these compounds in addressing resistance to existing antibiotics (Holla et al., 2006).